Cas no 1806745-26-5 (Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806745-26-5
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4814762
• Update Time: 2025-10-28

Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F6NO4/c1-2-21-7(19)4-5-3-6(22-11(15,16)17)8(10(12,13)14)18-9(5)20/h3H,2,4H2,1H3,(H,18,20)
• InChI Key： RSAORPBJGUPPLZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N1)=O)CC(=O)OCC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate, with the CAS number 1806745-26-5, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with hydroxyl, trifluoromethoxy, and trifluoromethyl groups, along with an ethyl acetate moiety. These substituents confer unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate. Researchers have employed various methodologies, including Suzuki coupling reactions and directed metallation strategies, to construct the pyridine core and introduce the desired substituents. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity in these reactions. Furthermore, the incorporation of trifluoromethyl and trifluoromethoxy groups has been facilitated by the development of novel fluorination techniques, which have expanded the scope of accessible fluorinated aromatic compounds.

The properties of Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate make it a promising candidate for applications in drug discovery. The hydroxyl group at position 2 provides opportunities for hydrogen bonding interactions, which are critical for bioavailability and target binding. The trifluoromethoxy and trifluoromethyl groups at positions 5 and 6, respectively, introduce electron-withdrawing effects that can modulate the electronic properties of the pyridine ring. This modulation is essential for tuning the activity of the compound against various biological targets, such as kinases or G-protein coupled receptors (GPCRs). Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression.

In addition to its pharmaceutical applications, Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate has shown potential in agrochemical research. The ethyl acetate moiety can serve as a bioisosteric replacement for other functional groups, enabling the design of herbicides or insecticides with improved efficacy and reduced environmental impact. Researchers have explored the use of this compound as a lead structure for developing next-generation crop protection agents. Field trials have indicated that certain derivatives exhibit enhanced stability under environmental conditions while maintaining their pesticidal activity.

The study of Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate has also contributed to our understanding of fluorinated aromatic systems. The presence of multiple fluorinated groups allows for detailed investigations into their influence on physical properties such as solubility, lipophilicity, and metabolic stability. Computational modeling studies have provided insights into how these substituents affect the electronic distribution within the molecule and its interactions with biological systems. These findings are valuable for rational drug design and optimization.

Moreover, recent advances in analytical techniques have facilitated precise characterization of Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and structural integrity. Nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its stereochemistry and conformational preferences. These analytical tools are essential for ensuring the quality and consistency of chemical compounds used in research and development.

In conclusion, Ethyl 2-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and analytical chemistry, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in driving innovation within the chemical sciences.